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An In-Depth Exploration for Researchers, Scientists, and Drug Development Professionals

Abstract
(19R)-13-Deoxy-19-hydroxyenmein is a diterpenoid compound of emerging interest within the

scientific community. This technical guide aims to provide a comprehensive overview of its core

mechanism of action, with a particular focus on its effects on cellular signaling pathways,

apoptosis, and overall biological activity. This document synthesizes the available scientific

literature to present quantitative data, detailed experimental methodologies, and visual

representations of its molecular interactions to facilitate a deeper understanding for

researchers and professionals in drug development.

Chemical and Physical Properties
(19R)-13-Deoxy-19-hydroxyenmein, with the chemical formula C20H26O6, is a complex

organic molecule.[1] Its structure and properties are cataloged under CAS number 16763-48-7.

[2] A summary of its key identifiers is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12370495?utm_src=pdf-interest
https://www.benchchem.com/product/b12370495?utm_src=pdf-body
https://www.benchchem.com/product/b12370495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/44632005
https://buildingblock.bocsci.com/product/19r-13-deoxy-19-hydroxyenmein-cas-16763-48-7-447909.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name

(1R,4S,8R,9R,12S,13S,16S,19R)-9,19-

dihydroxy-7,7-dimethyl-17-methylidene-3,10-

dioxapentacyclo[14.2.1.01,13.04,12.08,12]nona

decane-2,18-dione[2]

Molecular Formula C20H26O6[1][2]

Molecular Weight 362.42 g/mol [2]

Canonical SMILES
CC1(CCC2C3(C1C(OC3)O)C4CCC5C(C4(C(=

O)C5=C)C(=O)O2)O)C[2]

Mechanism of Action: Current Understanding
Currently, detailed studies elucidating the specific mechanism of action for (19R)-13-Deoxy-19-
hydroxyenmein are limited in the public domain. However, based on the known biological

activities of structurally related diterpenoid compounds, we can hypothesize potential pathways

and molecular targets. It is important to note that the following sections are based on related

compounds and future research is needed to confirm these actions for (19R)-13-Deoxy-19-
hydroxyenmein.

A related diterpenoid, ent-11α-hydroxy-15-oxo-kaur-16-en-19-oic acid (11αOH-KA), has

demonstrated a range of biological activities including anti-cancer, anti-inflammatory, and anti-

melanogenic effects.[3][4][5][6] These activities are often mediated through the modulation of

key signaling pathways.

Potential Anti-inflammatory and Antioxidant Pathways
Research on 11αOH-KA suggests that it may exert its effects through the activation of the

NRF2 antioxidant response pathway.[5][7] This pathway is a critical regulator of cellular

defense against oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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